Cas no 6141-61-3 (4-chloro-2-methylphenyl 2-chlorobenzoate)

• Product Name: 4-chloro-2-methylphenyl 2-chlorobenzoate
• CAS No: 6141-61-3
• MF: C₁₄H₁₀Cl₂O₂
• MW: 281.13400220871
• CID: 1627237
• PubChem ID: 720770
• Update Time: 2025-04-21

4-chloro-2-methylphenyl 2-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-methylphenyl 2-chlorobenzoate
• benzoic acid, 2-chloro-, 4-chloro-2-methylphenyl ester
• DTXSID20976970
• ZUSWLAJYZMOXFT-UHFFFAOYSA-N
• 6141-61-3
• 2-Chlorobenzoic acid, 4-chloro-2-methylphenyl ester
• (4-chloro-2-methylphenyl) 2-chlorobenzoate
• AKOS002264828

• Inchi： 1S/C14H10Cl2O2/c1-9-8-10(15)6-7-13(9)18-14(17)11-4-2-3-5-12(11)16/h2-8H,1H3
• InChI Key： ZUSWLAJYZMOXFT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)OC(C1C=CC=CC=1Cl)=O

Computed Properties

• Exact Mass: 280.0059
• Monoisotopic Mass: 280.0057849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3